Tert-butyl 4-(but-3-ynylamino)piperidine-1-carboxylate

• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: tert-butyl 4-(but-3-ynylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C14H24N2O2/c1-5-6-9-15-12-7-10-16(11-8-12)13(17)18-14(2,3)4/h1,12,15H,6-11H2,2-4H3
• InChI Key: XMNFVBVPPKGBOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NCCC#C

Description

Tert-butyl 4-(but-3-ynylamino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H24N2O2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of but-3-yn-1-amine hydrochloride (26.4 g, 0.25 mol), K2CO3 (17.4 g, 0.13 mol), and tert-butyl 4-oxopiperidine-1-carboxylate (41.8 g, 0.21 mol) in MeOH (500 mL) was stirred at rt for 5 hrs. Then, NaBH(OAc)3 (133.6 g, 0.63 mol) was added and the suspension was stirred at rt for 17 hrs. The crude reaction mixture was used directly in the next step. ESI-MS (EI+, m/z): 253.2 [M+H]+.